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Compound of Interest

Compound Name: LCCO03

Cat. No.: B1193115

This document provides crucial safety protocols and logistical guidance for researchers,
scientists, and drug development professionals handling LCCO03, a caustic liquid circulation
cleaner. Adherence to these procedures is vital for ensuring personal safety and proper
disposal.

Chemical and Physical Properties of LCC03

LCCO03 is a corrosive cleaning agent. The following table summarizes its key properties based
on available safety data sheets.

Property Value Citation
pH 13.3-13.6 [1]
Appearance Colorless, Clear Liquid [2]
Odor Strong [2]
Boiling Point 212°F (100°C) [2]
Freezing Point 27°F (-2.8°C) [2]
Solubility in Water Complete [2]
Chemical Stability Stable under normal conditions  [1]

Hazard Identification and Composition
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LCCO03 is classified as a hazardous substance. It can cause severe skin burns and serious eye
damage[1]. The hazardous components are detailed below.

Chemical Entity CAS No. Proportion Citation
Sodium hypochlorite 7681-52-9 1-5% [3]
Potassium hydroxide 1310-58-3 <1% [3]
Disodiumtrioxosilicate

10213-79-3 <1% [3]
pentahydrate
Ingredients
determined to be Non-  Balance [3]
Hazardous

Personal Protective Equipment (PPE) for Handling
LCCO03

The use of appropriate personal protective equipment is mandatory to minimize exposure and
prevent chemical burns.
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PPE Category

Item

Specification

Citation

Eye and Face

Protection

Safety glasses with
side shields or

goggles, Face shield

Must be worn to
protect against

splashes.

[1]14]

Hand Protection

Chemical-resistant

gloves

Neoprene, butyl
rubber, or nitrile
gloves are suitable.
Do not use latex
gloves as they do not
offer adequate

chemical protection.

[1]141[5]

Body Protection

Chemical-resistant
apron or coveralls,
Lab coat

To protect skin and
personal clothing from

splashes.

[1]5]

Respiratory Protection

Air-purifying respirator
with appropriate

cartridges

Required if there is a
risk of inhaling mists
or vapors, or if
ventilation is

inadequate.

[1](6]

Foot Protection

Chemical-resistant,
steel-toe boots or

shoes

To protect against
spills and falling

objects.

[6]

Standard Operating Procedure for LCC03

The following workflow outlines the necessary steps for the safe handling of LCC03 from

preparation to disposal.
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Preparation

Start: Review SDS for LCC03

1. Assess Hazards

Don Appropriate PPE

2| Prepare Workspace

Ensure Adequate Ventilation

Measure Required Amount of LCC03

3. Use Chemical

Perform Cleaning Application

Cleanup é%; Disposal

Rinse Equipment Thoroughly

4. Neutralize/Dilute

Y

Dispose of Waste LCCO03 per Regulations

B. Final Cleanup

Y

Decontaminate Work Area

6. Post-Handling
Y

Remove PPE

Emergency Response

Spill Occurs

I
I
: If contact occurs

First Aid Required

Click to download full resolution via product page

Caption: Workflow for the safe handling of LCCO03, from preparation to disposal.
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Experimental Protocol: Cleaning of Laboratory
Glassware with LCC03

This protocol details the steps for using LCCO03 to clean contaminated laboratory glassware.

Objective: To safely and effectively remove biological or chemical residues from borosilicate
glassware.

Materials:

Contaminated glassware

LCCO03 solution

Deionized water

Appropriate waste containers

Personal Protective Equipment (as specified in the table above)
Procedure:

e Preparation:

o

Read the Safety Data Sheet (SDS) for LCC03 before starting.

o

Ensure a safety shower and eyewash station are readily accessible[3].

o

Don all required PPE: chemical-resistant gloves, safety goggles, face shield, and a lab
coat or apron.

Work in a well-ventilated area or a chemical fume hood.

(¢]

e Pre-Cleaning:

o Manually remove any gross contamination from the glassware by scraping or rinsing with
a suitable solvent.
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e Application of LCCO03:

o Carefully pour the required amount of LCCO03 into a designated cleaning basin or directly
into the glassware. Avoid splashing.

o Allow the glassware to soak in the LCCO03 solution for the manufacturer-recommended
contact time.

e Rinsing:
o Carefully remove the glassware from the LCCO03 solution.

o Rinse the glassware thoroughly with tap water, followed by a final rinse with deionized
water.

o Waste Disposal:
o The used LCCO03 solution and initial rinsate are considered hazardous waste.

o Dispose of the waste in accordance with local, regional, national, and international
regulations[3]. Do not pour down the drain unless approved by your institution's
environmental health and safety department[7].

o Collect the waste in a clearly labeled, compatible container.
e Post-Cleaning:

o Decontaminate the work surface with a suitable cleaning agent.

o Properly remove and dispose of single-use PPE.

o Wash hands thoroughly with soap and water after removing gloves.
Emergency Procedures
Spill Response:

o Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection if vapors are present.

Contain the spill using absorbent materials like sand or earth.

Collect the absorbed material and place it in a suitable container for disposal.

Wash the spill area with water.

First Aid:

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor[3].

« If on Skin (or hair): Remove all contaminated clothing immediately. Rinse skin with
water/shower. Immediately call a poison center or doctor[3].

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
LCCO03]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193115#personal-protective-equipment-for-
handling-lcc03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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